Cas no 102416-49-9 (Propanoic acid,2-(2,5-dimethylphenoxy)-2-methyl-, ethyl ester)

• Product Name: Propanoic acid,2-(2,5-dimethylphenoxy)-2-methyl-, ethyl ester
• CAS No: 102416-49-9
• MF: C₁₄H₂₀O₃
• MW: 236.306804656982
• CID: 214905
• PubChem ID: 124594
• Update Time: 2025-04-19

Propanoic acid,2-(2,5-dimethylphenoxy)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(2,5-dimethylphenoxy)-2-methyl-, ethyl ester
• ethyl 2-(2,5-dimethylphenoxy)-2-methylpropanoate
• ethyl 2,5-dimethylphenoxyisobutyrate
• Edmpib
• 102416-49-9
• DTXSID00145061
• SCHEMBL21991780

• Inchi： 1S/C14H20O3/c1-6-16-13(15)14(4,5)17-12-9-10(2)7-8-11(12)3/h7-9H,6H2,1-5H3
• InChI Key： FJJUGKPAFOGWAV-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C=CC=1C)C(C(=O)OCC)(C)C

Computed Properties

• Exact Mass: 236.1413
• Monoisotopic Mass: 236.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 3.5

Experimental Properties

• Density: 1.018
• Boiling Point: 309.6°Cat760mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.493
• PSA: 35.53
• LogP: 3.02390